Cas no 2138216-69-8 (3,4-Quinolinediamine, N4,7,8-trimethyl-)

• Product Name: 3,4-Quinolinediamine, N4,7,8-trimethyl-
• CAS No: 2138216-69-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5269412
• Update Time: 2025-07-21

3,4-Quinolinediamine, N4,7,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, N4,7,8-trimethyl-

• Inchi： 1S/C12H15N3/c1-7-4-5-9-11(8(7)2)15-6-10(13)12(9)14-3/h4-6H,13H2,1-3H3,(H,14,15)
• InChI Key： VWDRSYYVIXXKOD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)C=2C)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, N4,7,8-trimethyl-

Comprehensive Overview of 3,4-Quinolinediamine, N4,7,8-trimethyl- (CAS No. 2138216-69-8)

3,4-Quinolinediamine, N4,7,8-trimethyl- (CAS No. 2138216-69-8) is a specialized organic compound belonging to the quinoline derivatives family. Its unique molecular structure, featuring a trimethyl-substituted quinolinediamine backbone, makes it a subject of significant interest in pharmaceutical research, material science, and agrochemical applications. The compound’s CAS number 2138216-69-8 serves as a critical identifier for researchers and industries seeking high-purity intermediates for synthetic pathways.

In recent years, the demand for quinoline-based compounds has surged due to their versatile applications. 3,4-Quinolinediamine, N4,7,8-trimethyl- is particularly notable for its potential role in developing small-molecule inhibitors and fluorescent probes, aligning with trends in targeted drug discovery and diagnostic imaging. Researchers are increasingly exploring its structure-activity relationships (SAR) to optimize efficacy in therapeutic contexts, such as kinase modulation or antimicrobial agents.

The synthesis of CAS No. 2138216-69-8 involves multi-step organic reactions, often starting from halogenated quinoline precursors. Key challenges include achieving high regioselectivity during methylation and ensuring the stability of the diamine functional group. Advanced techniques like HPLC purification and NMR spectroscopy are employed to validate its purity, a critical factor for applications in high-value chemical manufacturing.

From an industrial perspective, N4,7,8-trimethyl-3,4-quinolinediamine is gaining traction as a building block for functional materials. Its conjugated system and electron-donating methyl groups enhance its utility in organic electronics, such as OLEDs or photovoltaic devices. This aligns with global sustainability trends, where researchers seek eco-friendly alternatives to traditional inorganic semiconductors.

Frequently asked questions about 3,4-Quinolinediamine, N4,7,8-trimethyl- include inquiries about its solubility profile, storage conditions, and scalable synthesis methods. Addressing these, the compound exhibits moderate solubility in polar aprotic solvents like DMSO, while requiring inert atmosphere storage to prevent oxidative degradation. Scalability remains a focus area, with recent studies highlighting catalytic methylation as a cost-effective approach.

In conclusion, CAS No. 2138216-69-8 represents a promising niche chemical with multidisciplinary relevance. Its integration into drug discovery pipelines and advanced material systems underscores its value in modern scientific innovation. Future research may explore its biocompatibility and derivatization potential, further expanding its industrial footprint.